molecular formula C16H13BrN2 B6230237 1-benzyl-4-(3-bromophenyl)-1H-pyrazole CAS No. 1500466-43-2

1-benzyl-4-(3-bromophenyl)-1H-pyrazole

Cat. No. B6230237
CAS RN: 1500466-43-2
M. Wt: 313.2
InChI Key:
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Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. Unfortunately, specific information about the physical and chemical properties of “1-benzyl-4-(3-bromophenyl)-1H-pyrazole” is not available .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-4-(3-bromophenyl)-1H-pyrazole involves the reaction of benzylhydrazine with 3-bromobenzaldehyde to form 1-benzyl-3-bromo-1H-pyrazole-4-carbaldehyde, which is then reacted with hydrazine hydrate to form the final product.", "Starting Materials": [ "Benzylhydrazine", "3-bromobenzaldehyde", "Hydrazine hydrate" ], "Reaction": [ "Step 1: Benzylhydrazine is reacted with 3-bromobenzaldehyde in ethanol to form 1-benzyl-3-bromo-1H-pyrazole-4-carbaldehyde.", "Step 2: 1-benzyl-3-bromo-1H-pyrazole-4-carbaldehyde is then reacted with hydrazine hydrate in ethanol to form 1-benzyl-4-(3-bromophenyl)-1H-pyrazole." ] }

CAS RN

1500466-43-2

Product Name

1-benzyl-4-(3-bromophenyl)-1H-pyrazole

Molecular Formula

C16H13BrN2

Molecular Weight

313.2

Purity

0

Origin of Product

United States

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